Cas no 2159538-14-2 (2-methoxy-6-methylheptan-1-amine)
2-methoxy-6-methylheptan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-6-methylheptan-1-amine
- EN300-1293888
- 2159538-14-2
-
- Inchi: 1S/C9H21NO/c1-8(2)5-4-6-9(7-10)11-3/h8-9H,4-7,10H2,1-3H3
- InChI Key: YAKQCBWFHCAADM-UHFFFAOYSA-N
- SMILES: O(C)C(CN)CCCC(C)C
Computed Properties
- Exact Mass: 159.162314293g/mol
- Monoisotopic Mass: 159.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 83.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 35.2Ų
2-methoxy-6-methylheptan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1293888-0.05g |
2-methoxy-6-methylheptan-1-amine |
2159538-14-2 | 0.05g |
$888.0 | 2023-05-27 | ||
| Enamine | EN300-1293888-0.1g |
2-methoxy-6-methylheptan-1-amine |
2159538-14-2 | 0.1g |
$930.0 | 2023-05-27 | ||
| Enamine | EN300-1293888-0.25g |
2-methoxy-6-methylheptan-1-amine |
2159538-14-2 | 0.25g |
$972.0 | 2023-05-27 | ||
| Enamine | EN300-1293888-0.5g |
2-methoxy-6-methylheptan-1-amine |
2159538-14-2 | 0.5g |
$1014.0 | 2023-05-27 | ||
| Enamine | EN300-1293888-1.0g |
2-methoxy-6-methylheptan-1-amine |
2159538-14-2 | 1g |
$1057.0 | 2023-05-27 | ||
| Enamine | EN300-1293888-2.5g |
2-methoxy-6-methylheptan-1-amine |
2159538-14-2 | 2.5g |
$2071.0 | 2023-05-27 | ||
| Enamine | EN300-1293888-5.0g |
2-methoxy-6-methylheptan-1-amine |
2159538-14-2 | 5g |
$3065.0 | 2023-05-27 | ||
| Enamine | EN300-1293888-10.0g |
2-methoxy-6-methylheptan-1-amine |
2159538-14-2 | 10g |
$4545.0 | 2023-05-27 | ||
| Enamine | EN300-1293888-50mg |
2-methoxy-6-methylheptan-1-amine |
2159538-14-2 | 50mg |
$768.0 | 2023-09-30 | ||
| Enamine | EN300-1293888-100mg |
2-methoxy-6-methylheptan-1-amine |
2159538-14-2 | 100mg |
$804.0 | 2023-09-30 |
2-methoxy-6-methylheptan-1-amine Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 2-methoxy-6-methylheptan-1-amine
Professional Introduction to 2-methoxy-6-methylheptan-1-amine (CAS No. 2159538-14-2)
2-methoxy-6-methylheptan-1-amine, identified by the chemical compound identifier CAS No. 2159538-14-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural properties, presents a promising avenue for further exploration in drug development and synthetic chemistry. The presence of both an amine functional group and an ether moiety makes it a versatile intermediate, potentially useful in the synthesis of more complex molecules.
The molecular structure of 2-methoxy-6-methylheptan-1-amine consists of a heptane backbone with substituents that enhance its reactivity and functionality. The amine group at the terminal carbon (C1) provides a site for further chemical modifications, such as acylation or alkylation, which are common strategies in medicinal chemistry to enhance binding affinity and metabolic stability. The methoxy group at the second carbon (C2) introduces polarity and hydrophilicity, influencing solubility and interactions with biological targets. The methyl group at the sixth carbon (C6) adds steric bulk, which can be critical in optimizing pharmacokinetic properties.
In recent years, there has been a surge in research focusing on the development of novel bioactive compounds derived from aliphatic amines. These compounds are of particular interest due to their potential applications in treating various diseases, including neurological disorders, inflammation, and metabolic syndromes. The structural features of 2-methoxy-6-methylheptan-1-amine make it an attractive candidate for further investigation as a lead compound or intermediate in the synthesis of pharmacologically active agents.
One of the most compelling aspects of 2-methoxy-6-methylheptan-1-amine is its role as a building block in the synthesis of more complex molecules. For instance, researchers have explored its use in constructing derivatives that mimic natural bioactive peptides or small molecules known to interact with specific biological pathways. The flexibility provided by the heptane chain allows for diverse structural modifications, enabling chemists to fine-tune properties such as lipophilicity, solubility, and target specificity.
Recent advancements in computational chemistry have also highlighted the potential of 2-methoxy-6-methylheptan-1-amine as a scaffold for drug discovery. Molecular modeling studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. These virtual screening approaches have identified several promising derivatives that warrant further experimental validation.
The synthesis of 2-methoxy-6-methylheptan-1-amine itself is an intriguing challenge that has been addressed by several research groups. Traditional synthetic routes involve multi-step organic transformations, often requiring careful control of reaction conditions to achieve high yields and purity. Recent innovations in catalytic methods have simplified some of these processes, making it more feasible to produce larger quantities for research purposes.
In addition to its pharmaceutical applications, 2-methoxy-6-methylheptan-1-amine has shown potential in material science and industrial chemistry. Its unique structural features make it suitable for use as an intermediate in the production of specialty chemicals or polymers with tailored properties. For example, researchers have investigated its incorporation into polymer backbones to enhance thermal stability or mechanical strength.
The future prospects for 2-methoxy-6-methylheptan-1-amine are vast and multifaceted. As our understanding of biological systems continues to grow, so does the demand for innovative chemical tools to probe and modulate these systems. This compound represents a valuable asset in the chemist's toolkit, offering opportunities for both fundamental research and applied development.
In conclusion,2-methoxy-6-methylheptan-1-aminedemonstrates significant promise as a versatile intermediate in pharmaceutical and biochemical research. Its unique structural features and reactivity make it an ideal candidate for further exploration in drug discovery, material science, and industrial applications. As research continues to uncover new possibilities, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.
2159538-14-2 (2-methoxy-6-methylheptan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)